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molecular formula C10H11NO2 B8743585 Methyl 3-aminocinnamate

Methyl 3-aminocinnamate

Cat. No. B8743585
M. Wt: 177.20 g/mol
InChI Key: VCSGRXIKJCLEAN-UHFFFAOYSA-N
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Patent
US07557140B2

Procedure details

A mixture of 3-(3-nitro-phenyl)-acrylic acid methyl ester (22) (10.0 g, 48 mmol) and SnCl2.2H2O (54 g, 240 mmol) in anhydrous ethanol (200 ml) was heated at 80° C. for 1 hour. The reaction mixture was allowed to cool to room temperature, then the solvent was partially evaporated by vacuum rotary evaporator (up to ca. ½ volume). The residue was poured in ice water, neutralised (pH˜7) with saturated Na2CO3 and the resulting mixture was extracted with ethyl acetate. The organic extract was washed with saturated NaCl and dried (Na2SO4). The extract was filtrated through a small amount of silicagel and evaporated to give pure title compound in a form of white crystals (8.5 g, 99%). 1H NMR (CDCl3, HMDSO), δ: 3.69 (2H, br s); 3.79 (3H, s); 6.39 (1H, d, J=16.0 Hz); 6.61-7.03 (3H, m); 7.18 (1H, t, J=7.6 Hz); 7.62 (1H, d, J=16.0 Hz).
Name
3-(3-nitro-phenyl)-acrylic acid methyl ester
Quantity
10 g
Type
reactant
Reaction Step One
Name
SnCl2.2H2O
Quantity
54 g
Type
reactant
Reaction Step One
Name
ethanol
Quantity
200 mL
Type
solvent
Reaction Step One
Name
title compound
[Compound]
Name
crystals
Yield
99%

Identifiers

REACTION_CXSMILES
[CH3:1][O:2][C:3](=[O:15])[CH:4]=[CH:5][C:6]1[CH:11]=[CH:10][CH:9]=[C:8]([N+:12]([O-])=O)[CH:7]=1.O.O.Cl[Sn]Cl>C(O)C>[CH3:1][O:2][C:3](=[O:15])[CH:4]=[CH:5][C:6]1[CH:11]=[CH:10][CH:9]=[C:8]([NH2:12])[CH:7]=1 |f:1.2.3|

Inputs

Step One
Name
3-(3-nitro-phenyl)-acrylic acid methyl ester
Quantity
10 g
Type
reactant
Smiles
COC(C=CC1=CC(=CC=C1)[N+](=O)[O-])=O
Name
SnCl2.2H2O
Quantity
54 g
Type
reactant
Smiles
O.O.Cl[Sn]Cl
Name
ethanol
Quantity
200 mL
Type
solvent
Smiles
C(C)O

Conditions

Temperature
Control Type
UNSPECIFIED
Setpoint
80 °C
Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

TEMPERATURE
Type
TEMPERATURE
Details
to cool to room temperature
CUSTOM
Type
CUSTOM
Details
the solvent was partially evaporated by vacuum rotary evaporator (up to ca. ½ volume)
ADDITION
Type
ADDITION
Details
The residue was poured in ice water
EXTRACTION
Type
EXTRACTION
Details
neutralised (pH˜7) with saturated Na2CO3 and the resulting mixture was extracted with ethyl acetate
EXTRACTION
Type
EXTRACTION
Details
The organic extract
WASH
Type
WASH
Details
was washed with saturated NaCl
DRY_WITH_MATERIAL
Type
DRY_WITH_MATERIAL
Details
dried (Na2SO4)
FILTRATION
Type
FILTRATION
Details
The extract was filtrated through a small amount of silicagel
CUSTOM
Type
CUSTOM
Details
evaporated

Outcomes

Product
Name
title compound
Type
product
Smiles
COC(C=CC1=CC(=CC=C1)N)=O
[Compound]
Name
crystals
Type
product
Smiles
Measurements
Type Value Analysis
AMOUNT: MASS 8.5 g
YIELD: PERCENTYIELD 99%

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.